Cas no 945840-73-3 (methyl 1H-pyrrolo[2,3-c]pyridine-7-carboxylate)

• Product Name: methyl 1H-pyrrolo[2,3-c]pyridine-7-carboxylate
• CAS No: 945840-73-3
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• MDL: MFCD12924376
• CID: 1122649
• PubChem ID: 68576910
• Update Time: 2025-04-20

methyl 1H-pyrrolo[2,3-c]pyridine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-c]pyridine-7-carboxylic acid methyl ester
• 6-Azaindole-7-carboxylic acid methyl ester
• methyl 1H-pyrrolo[2,3-c]pyridine-7-carboxylate
• A859327
• CBVIMPIFKLOXDL-UHFFFAOYSA-N
• AS-50945
• 945840-73-3
• CS-0049234
• AKOS025290030
• P11528
• METHYL1H-PYRROLO[2,3-C]PYRIDINE-7-CARBOXYLATE
• VMB84073
• SCHEMBL3273216
• PB15113
• DB-351754

• MDL： MFCD12924376
• Inchi： 1S/C9H8N2O2/c1-13-9(12)8-7-6(2-4-10-7)3-5-11-8/h2-5,10H,1H3
• InChI Key： CBVIMPIFKLOXDL-UHFFFAOYSA-N
• SMILES： O(C)C(C1C2=C(C=CN=1)C=CN2)=O

Computed Properties

• Exact Mass: 176.058577502g/mol
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 383.1±22.0 °C at 760 mmHg
• Flash Point: 185.5±22.3 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

methyl 1H-pyrrolo[2,3-c]pyridine-7-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)